5-(5-Cyano-2-fluorophenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-fluoro-3-(3-hydroxy-4-methoxyphenyl)benzonitrile
• InChI: InChI=1S/C14H10FNO2/c1-18-14-5-3-10(7-13(14)17)11-6-9(8-16)2-4-12(11)15/h2-7,17H,1H3
• InChI Key: SXGFKQCWOYZAAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=CC(=C2)C#N)F)O
• Molecular Formula: C14H10FNO2
• DSSTOX Substance ID: DTXSID30685546
• Molecular Weight: 243.23 g/mol
• CAS RN: 1261907-99-6

Description

5-(5-Cyano-2-fluorophenyl)-2-methoxyphenol, 95% (5-CN-2-F-2-MP) is a synthetic compound used in a variety of scientific research applications. It is a colorless solid with a melting point of 128-131°C and a boiling point of 360°C. 5-CN-2-F-2-MP is soluble in several organic solvents, including ethanol, dimethyl sulfoxide (DMSO), and acetonitrile. It is insoluble in water. 5-CN-2-F-2-MP is widely used in the fields of synthetic organic chemistry and biochemistry.

Scientific Research Applications

5-CN-2-F-2-MP is used in a variety of scientific research applications. It is used as a substrate for the enzymatic synthesis of 5-cyano-2-fluoro-2-deoxy-D-glucose (5-CN-2-F-2-DG), which is a useful tool for studying the role of glycosyltransferases in the metabolism of carbohydrates. 5-CN-2-F-2-MP is also used in the synthesis of other compounds, such as 5-cyano-2-fluoro-2-deoxy-D-mannose (5-CN-2-F-2-DM) and 5-cyano-2-fluoro-2-deoxy-D-galactose (5-CN-2-F-2-DGal). Additionally, it is used in the synthesis of fluorescent probes for imaging and detecting biological molecules.

Mechanism of Action

The mechanism of action of 5-CN-2-F-2-MP is not well understood. However, it is believed that 5-CN-2-F-2-MP acts as a substrate for glycosyltransferases, which are enzymes that catalyze the transfer of sugar molecules from one molecule to another. The 5-CN-2-F-2-MP molecule is believed to be the acceptor molecule, and the sugar molecules are the donor molecules. This reaction is believed to be the basis for the synthesis of 5-CN-2-F-2-DG and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CN-2-F-2-MP are not well understood. It is believed that 5-CN-2-F-2-MP is not toxic, as it does not accumulate in the body and is rapidly metabolized. However, further research is needed to confirm this.

Advantages and Limitations for Lab Experiments

The advantages of using 5-CN-2-F-2-MP in lab experiments include its solubility in several organic solvents, its low toxicity, and its ability to act as a substrate for glycosyltransferases. The main limitation of using 5-CN-2-F-2-MP in experiments is its low solubility in water, which limits its use in aqueous solutions.

Future Directions

Future research on 5-CN-2-F-2-MP should focus on understanding its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, research should focus on improving the solubility of 5-CN-2-F-2-MP in aqueous solutions, as this would expand its potential uses. Other potential directions of research include exploring the use of 5-CN-2-F-2-MP in drug delivery systems, and studying its potential applications in biotechnology and nanotechnology.

Synthesis Methods

5-CN-2-F-2-MP can be synthesized through a condensation reaction between 5-cyano-2-fluorophenol and 2-methoxyphenol, which is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in a solvent such as ethanol or acetonitrile. The product is then purified by recrystallization.